BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 2-
Cyano-4'-methylbiphenyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

Cat. No.: B041195

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of 2-Cyano-4'-methylbiphenyl (CAS No. 114772-53-1). The following information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Identifier:

Name: 2-Cyano-4'-methylbiphenyl

Synonyms: 4'-Methyl-2-biphenylcarbonitrile, 4'-Methylbiphenyl-2-carbonitrile

Molecular Formula: C14H11N

Molecular Weight: 193.24 g/mol [1][2]

Hazard Identification and Classification

2-Cyano-4'-methylbiphenyl is classified as a hazardous substance. Inhalation, ingestion, or
skin contact may cause significant harm.[3][4] It is also suspected of causing reproductive harm
and can lead to organ damage with repeated or prolonged exposure.[3] The compound is very
toxic to aquatic life with long-lasting effects.[3]
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Hazard Class

GHS Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4
[31[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]
] o Suspected of damaging fertility
Reproductive Toxicity Category 2 ]
or the unborn child[3]
N . Causes damage to organs
Specific Target Organ Toxicity
Category 1 through prolonged or repeated

(Repeated Exposure)

exposure[3]

Hazardous to the Aquatic

Environment, Long-term

Very toxic to aquatic life with

long lasting effects[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[1][5][6]
Gloves must be inspected

before use.[1]

Prevents skin contact. Use
proper glove removal
technique to avoid

contaminating hands.[1]

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)
standards.[3]

Protects eyes from splashes

and dust particles.

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or risk of
splashing, consider impervious
clothing.[4]

Minimizes skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if
dust is generated.[1][3] For
nuisance exposures, a P95
(US) or P1 (EU) particle
respirator may be used. For
higher-level protection, use an
OV/AG/P99 (US) or ABEK-P2
(EUV) respirator.[1]

Prevents inhalation of harmful

dust or vapors.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood.[1][4][7]

e Ensure an eyewash station and safety shower are readily accessible.[3]
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Keep incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and
acid chlorides away from the work area.[3]

Remove all sources of ignition.[3]

. Handling the Compound:

Don all required PPE before handling.

Avoid the formation of dust.[1][3][8] If handling the solid, weigh it out carefully.

Avoid breathing dust, vapors, mist, or gas.[1][7]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[3][4][7]

Wash hands thoroughly after handling.[1][3]

. In Case of Accidental Release:

Evacuate personnel to a safe area.[1]

Wear appropriate PPE, including respiratory protection, before addressing the spill.[1][8]

For solid spills, sweep up the material without creating dust and place it in a suitable, closed
container for disposal.[1][3]

Prevent the substance from entering drains, as it is toxic to aquatic life.[1][3][8]

Disposal Plan

Chemical waste must be managed according to local, regional, and national regulations.[3]

1

. Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled, and closed container.

[1]
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o Contaminated materials (e.g., gloves, wipes) should also be collected in a sealed container.

[1]
2. Disposal Method:
o Contact a licensed professional waste disposal service.[1]

o The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1]

» Dispose of contaminated packaging as you would the unused product.[1]

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[1][4][8]

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove

Skin Contact _ _ o
contaminated clothing. Consult a physician.[1][4]

[8]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[1][4][8]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

Ingestion . o
mouth with water and consult a physician.[1][4]

[8]

Workflow for Handling 2-Cyano-4'-methylbiphenyl
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Preparation
- Verify fume hood function
- Assemble all required PPE
- Prepare spill kit

'

Handling
- Don all PPE
- Weigh/handle in fume hood
- Avoid dust generation

\
\

Emergency Response
Post-Handling (Spill or Exposure)

- Secure container - Evacuate area

- Clean work area - Administer first aid

- Follow spill cleanup protocol

Decontamination
- Decontaminate equipment
- Remove PPE correctly

Waste Disposal
- Segregate waste
- Label waste containers
- Store in designated area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Cyano-4'-
methylbiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041195#personal-protective-equipment-for-handling-
2-cyano-4-methylbiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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